Cas no 64420-13-9 (Pyridine, 4-[5-(trifluoromethyl)-1H-1,2,4-triazol-3-yl]-)

Pyridine, 4-[5-(trifluoromethyl)-1H-1,2,4-triazol-3-yl]-, is a heterocyclic compound featuring a pyridine core substituted with a trifluoromethyl-triazole moiety. This structure imparts unique electronic and steric properties, making it valuable in pharmaceutical and agrochemical applications. The trifluoromethyl group enhances lipophilicity and metabolic stability, while the triazole ring contributes to hydrogen bonding and coordination capabilities. Its reactivity allows for further functionalization, enabling use as a versatile intermediate in medicinal chemistry. The compound's stability under various conditions and compatibility with synthetic workflows make it a practical choice for researchers developing bioactive molecules. Its precise structural characteristics support targeted molecular design in drug discovery and material science.

Pyridine, 4-[5-(trifluoromethyl)-1H-1,2,4-triazol-3-yl]- structure

64420-13-9 structure

Product Name:Pyridine, 4-[5-(trifluoromethyl)-1H-1,2,4-triazol-3-yl]-

CAS No:64420-13-9

MF:C₈H₅F₃N₄

MW:214.147310972214

CID:4097148

PubChem ID:66487014

Update Time:2025-05-28

Pyridine, 4-[5-(trifluoromethyl)-1H-1,2,4-triazol-3-yl]- Chemical and Physical Properties

Names and Identifiers

- Pyridine, 4-[5-(trifluoromethyl)-1H-1,2,4-triazol-3-yl]-
- EN300-360621
- 64420-13-9
- 4-[5-(trifluoromethyl)-4H-1,2,4-triazol-3-yl]pyridine
- Inchi： 1S/C8H5F3N4/c9-8(10,11)7-13-6(14-15-7)5-1-3-12-4-2-5/h1-4H,(H,13,14,15)
- InChI Key： UWFJKIBPLFTEKM-UHFFFAOYSA-N
- SMILES： C1=NC=CC(C2N=C(C(F)(F)F)NN=2)=C1

Computed Properties

Exact Mass: 214.04663066Da
Monoisotopic Mass: 214.04663066Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 15
Rotatable Bond Count: 1
Complexity: 214
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.5
Topological Polar Surface Area: 54.5Å²

Pyridine, 4-[5-(trifluoromethyl)-1H-1,2,4-triazol-3-yl]- Pricemore >>

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Enamine	EN300-360621-0.05g	4-[5-(trifluoromethyl)-4H-1,2,4-triazol-3-yl]pyridine	64420-13-9	95.0%	0.05g	$1140.0	2025-03-18
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Enamine	EN300-360621-5.0g	4-[5-(trifluoromethyl)-4H-1,2,4-triazol-3-yl]pyridine	64420-13-9	95.0%	5.0g	$3935.0	2025-03-18
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